Cas no 854039-12-6 (2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

• Product Name: 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• CAS No: 854039-12-6
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5984010
• PubChem ID: 6212656
• Update Time: 2025-05-21

2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-26606789
• Z44153851
• 854039-12-6
• 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H25N3O4S/c25-20-18-8-4-5-9-19(18)21(26)24(20)16-22-11-13-23(14-12-22)29(27,28)15-10-17-6-2-1-3-7-17/h1-7,10,15,18-19H,8-9,11-14,16H2/b15-10+
• InChI Key： QCUCGSDQUCNALK-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC1)CN1C(C2CC=CCC2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Compound CAS No. 854039-12-6: A Comprehensive Overview

The compound with CAS No. 854039-12-6, named 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of CAS No. 854039-12-6 is characterized by a piperazine ring substituted with a phenylethene sulfonyl group and a hexahydroisoindole dione moiety. This combination of functional groups contributes to its diverse chemical properties. The piperazine ring is a common structural element in many bioactive compounds, often associated with pharmacological activity. The presence of the phenylethene sulfonyl group adds to the molecule's complexity and may enhance its binding affinity to specific biological targets.

Recent research has focused on the synthesis and characterization of CAS No. 854039-12-6. Scientists have employed advanced synthetic methodologies to optimize its production, ensuring high purity and yield. These methods include multi-component reactions and catalytic processes that facilitate the construction of the molecule's intricate framework. The ability to synthesize this compound efficiently is crucial for its potential application in drug development.

Biological evaluations of CAS No. 854039-12-6 have revealed interesting properties that make it a candidate for therapeutic interventions. Studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be beneficial in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. Additionally, preliminary data suggest that it may possess anti-cancer properties by targeting specific pathways involved in tumor growth and metastasis.

The pharmacokinetic profile of CAS No. 854039-12-6 has also been investigated to assess its suitability as a drug candidate. Research indicates that the compound demonstrates favorable absorption and bioavailability characteristics, which are essential for effective therapeutic outcomes. Furthermore, its metabolic stability and clearance rates are being studied to evaluate its potential for long-term use in clinical settings.

In conclusion, CAS No. 854039-12-6 represents a promising compound with a wealth of potential applications in the field of medicine. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable tool for researchers exploring novel therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in advancing medical science.